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Compound of Interest

Dimethyldioctylammonium
Compound Name:
bromide

Cat. No. B1346605

For researchers, scientists, and professionals in drug development, precise chemical
identification is paramount. This technical guide provides a comprehensive overview of the
synonyms, properties, and scientific context of Dimethyldioctylammonium bromide, a
cationic surfactant with diverse applications.

Dimethyldioctylammonium bromide is a quaternary ammonium compound that finds utility
across various scientific and industrial domains, including as a surfactant, antimicrobial agent,
and phase transfer catalyst.[1][2] However, a significant point of confusion often arises in
scientific literature due to its close relation to a similar, more extensively researched compound:
Dimethyldioctadecylammonium bromide. This guide aims to clarify the nomenclature for
Dimethyldioctylammonium bromide, present its known identifiers, and highlight the current
landscape of available research.

Synonyms and Chemical Identifiers

Precise communication in scientific research hinges on the correct use of chemical names and
identifiers. The following table summarizes the key synonyms and identifiers for
Dimethyldioctylammonium bromide, ensuring accurate referencing in publications and
experimental records.
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Identifier Type Value

IUPAC Name dimethyl(dioctyl)azanium;bromide
CAS Number 3026-69-5

Molecular Formula C18H40BrN

Alternative Names Dioctyldimethylammonium bromide

N,N-Dimethyl-N-octyloctan-1-aminium bromide

EINECS Number 221-189-8

Distinguishing from Dimethyldioctadecylammonium
Bromide (DODAB/DDAB)

A critical point of clarification for researchers is the distinction between
Dimethyldioctylammonium bromide and Dimethyldioctadecylammonium bromide. The latter,
often abbreviated as DODAB or DDAB, possesses longer alkyl chains (C18) and is the subject
of a significantly larger body of scientific literature, particularly in the fields of liposome
formulation, gene delivery, and as an immunological adjuvant.[3][4][5][6][7][8]

Key Differences:

Dimethyldioctylammonium Dimethyldioctadecylammoni
Feature _ .
bromide um bromide
Alkyl Chain Length C8 C18
CAS Number 3026-69-5 3700-67-2
Molecular Formula C18H40BrN C38H80BrN

The prevalence of research on Dimethyldioctadecylammonium bromide means that a general
search for similar terms often leads to information about this C18 analogue. Researchers
specifically interested in the C8 version, Dimethyldioctylammonium bromide, must exercise
diligence in verifying the CAS number and molecular formula in cited literature.
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Current Research Landscape for
Dimethyldioctylammonium Bromide

While Dimethyldioctylammonium bromide is recognized for its surfactant and antimicrobial
properties, publicly accessible, in-depth experimental studies detailing specific protocols,
quantitative data, or its involvement in cellular signaling pathways are limited in the current
body of scientific literature.[1][2] Its applications are often described in broader terms, such as
its use in the synthesis of nanoparticles and as a phase transfer catalyst.

For professionals seeking detailed experimental methodologies and biological pathway
information, the existing literature on the more extensively studied
Dimethyldioctadecylammonium bromide may offer valuable comparative insights, with the
crucial caveat that the differing alkyl chain length will influence physicochemical and biological
properties.

Logical Relationship of Chemical Identification

To visually represent the process of accurate chemical identification and the potential for
confusion, the following logical workflow is provided.
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Logical Workflow for Chemical Identification

Initial Query:
Dimethyldialkylammonium bromide
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Figure 1. Workflow for distinguishing between related quaternary ammonium compounds.

In conclusion, while Dimethyldioctylammonium bromide is a recognized chemical entity with
established synonyms and identifiers, the depth of available public research on its specific
experimental applications and biological interactions is currently not as extensive as that of its
longer-chain analogue, Dimethyldioctadecylammonium bromide. Researchers are advised to
pay close attention to CAS numbers to ensure they are accessing information relevant to the

specific compound of interest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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